2-(2-(4-(Methylsulfonyl)phenyl)acetamido)thiophene-3-carboxamide

• IUPAC Name: 2-[[2-(4-methylsulfonylphenyl)acetyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C14H14N2O4S2/c1-22(19,20)10-4-2-9(3-5-10)8-12(17)16-14-11(13(15)18)6-7-21-14/h2-7H,8H2,1H3,(H2,15,18)(H,16,17)
• InChI Key: XGKZMJOZUAJRAI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=C(C=CS2)C(=O)N
• Molecular Formula: C14H14N2O4S2
• Molecular Weight: 338.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene, phenyl, carboxamide, acetamido, and methylsulfonyl groups would all contribute to its overall structure. These groups could potentially participate in various intermolecular interactions, such as hydrogen bonding, dipole-dipole interactions, and London dispersion forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s designed to be a drug, it might interact with specific biological targets to exert its effects. Unfortunately, without more information, it’s difficult to speculate about its potential mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to assess these aspects.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its behavior in various chemical reactions and its interactions with biological systems.